Cas no 2138105-27-6 (2-fluoro-2-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}acetic acid)

• Product Name: 2-fluoro-2-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}acetic acid
• CAS No: 2138105-27-6
• MF: C₉H₁₁FN₂O₂
• MW: 198.194245576859
• CID: 6035049
• PubChem ID: 165961394
• Update Time: 2025-10-28

2-fluoro-2-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-2-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}acetic acid
• 2138105-27-6
• 2-fluoro-2-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}acetic acid
• EN300-1138887

• Inchi： 1S/C9H11FN2O2/c10-8(9(13)14)6-5-12-4-2-1-3-7(12)11-6/h5,8H,1-4H2,(H,13,14)
• InChI Key： GZLSAZUSAOPNKZ-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)C1=CN2C(CCCC2)=N1

Computed Properties

• Exact Mass: 198.08045576g/mol
• Monoisotopic Mass: 198.08045576g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 55.1Ų

Additional information on 2-fluoro-2-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}acetic acid

2-Fluoro-2-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}acetic Acid

Introduction to 2-Fluoro-2-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}acetic Acid

The compound 2-fluoro-2-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}acetic acid, with the CAS number No 2138105-27-6, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure and potential applications in drug discovery and development. The molecule consists of an imidazo[1,2-a]pyridine ring system substituted with a fluoro group and an acetic acid moiety. Its structure is characterized by the presence of a fluorine atom at the second position of the acetic acid group and a highly aromatic imidazo[1,2-a]pyridine ring system.

Chemical Structure and Properties

The chemical structure of No 2138105-27-6 is defined by its imidazo[1,2-a]pyridine core, which is a bicyclic aromatic system consisting of a pyridine ring fused to an imidazole ring. This arrangement creates a rigid and planar structure that contributes to the molecule's stability and reactivity. The substitution pattern of the molecule includes a fluoro group at position 5 of the imidazole ring and an acetic acid group at position 9 of the pyridine ring.

The physical properties of this compound are influenced by its molecular weight and functional groups. The presence of the fluorine atom introduces electron-withdrawing effects, which can influence the molecule's electronic properties and reactivity. Additionally, the acetic acid group imparts acidic characteristics to the compound.

Synthesis and Characterization

The synthesis of No 2138105-27-6 involves a series of carefully designed reactions that aim to construct the imidazo[1,2-a]pyridine core and introduce the necessary substituents. Common synthetic strategies include nucleophilic aromatic substitution, coupling reactions using transition metal catalysts such as palladium or copper complexes, and subsequent functionalization steps to introduce the fluoro group and acetic acid moiety.

Characterization techniques such as nuclear magnetic resonance (NMR) spectroscopy (including proton NMR (¹H NMR) and carbon NMR (¹³C NMR)), mass spectrometry (MS), infrared spectroscopy (IR), and X-ray crystallography are employed to confirm the structure and purity of this compound. These methods provide critical insights into the molecular geometry, connectivity of atoms within the molecule.

Applications in Drug Discovery

Recent studies have highlighted the potential role of No 2138105-27-6 in drug discovery efforts targeting various therapeutic areas such as oncology, neurodegenerative diseases like Alzheimer's disease or Parkinson's disease,, infectious diseases including viral infections such as COVID-19,, inflammation,, metabolic disorders,, cardiovascular diseases,, etc.

The imidazo[1,2-a]pyridine framework is known for its ability to act as a scaffold for bioactive molecules due to its structural versatility and potential for modulating protein-protein interactions or enzyme activities through targeted binding.

For instance,, researchers have explored analogs similar to No 2138105-27-6 as inhibitors or activators of key enzymes involved in cellular signaling pathways,, such as kinases or proteases,, which are often dysregulated in various pathological conditions.

In addition,, this class of compounds has shown promise in modulating ion channels,, which are critical for maintaining cellular homeostasis but can become targets for therapeutic intervention in conditions like epilepsy or chronic pain.

Furthermore,, recent advancements in computational chemistry have enabled virtual screening approaches that leverage large databases containing compounds like No 2138105-...